Cas no 2228449-55-4 (3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride
• CAS No: 2228449-55-4
• MF: C₁₁H₁₃FO₃S
• MW: 244.282525777817
• CID: 6290680
• PubChem ID: 165635796
• Update Time: 2025-10-30

3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride
• 2228449-55-4
• EN300-1988624

• Inchi： 1S/C11H13FO3S/c12-16(13,14)7-1-2-9-3-4-11-10(8-9)5-6-15-11/h3-4,8H,1-2,5-7H2
• InChI Key： ZLDSAGCIAXKTFP-UHFFFAOYSA-N
• SMILES： S(CCCC1C=CC2=C(C=1)CCO2)(=O)(=O)F

Computed Properties

• Exact Mass: 244.05694361g/mol
• Monoisotopic Mass: 244.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride

3-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride

The compound 3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride (CAS No. 2228449-55-4) is a highly specialized organic molecule with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a benzofuran moiety with a sulfonyl fluoride group, making it a versatile building block for various chemical reactions.

Benzofuran, a heterocyclic aromatic compound, is known for its stability and reactivity in various chemical transformations. In this compound, the benzofuran ring is partially hydrogenated at the 2 and 3 positions, forming a dihydrobenzofuran structure. This modification enhances the compound's reactivity and compatibility with other functional groups. The sulfonyl fluoride group attached to the propane chain further increases the molecule's versatility, as it can participate in nucleophilic substitutions and other reactions commonly used in organic synthesis.

Recent studies have highlighted the potential of 3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing novel polymers and low-dimensional materials. For instance, its ability to undergo controlled polymerization under specific conditions has led to the creation of high-performance polymers with tailored mechanical and electronic properties.

In addition to its role in materials science, this compound has also been investigated for its potential in drug discovery. The benzofuran moiety is known to exhibit bioactivity in certain biological systems, and the sulfonyl fluoride group can serve as a reactive handle for attaching bioactive molecules. Recent findings suggest that derivatives of this compound may possess anti-inflammatory or anticancer properties, making it a promising candidate for further pharmacological studies.

The synthesis of 3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the dihydrobenzofuran ring through hydrogenation of benzofuran derivatives and subsequent functionalization with the sulfonyl fluoride group. Recent advancements in catalytic hydrogenation have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have also explored the biodegradability and eco-friendliness of this compound. Studies indicate that under certain conditions, it can undergo enzymatic degradation, reducing its environmental impact compared to traditional synthetic compounds. This property makes it an attractive option for green chemistry initiatives aimed at developing sustainable chemical processes.

In conclusion, 3-(2,3-dihydro-1-benzofuran-5-yl)propane-1-sulfonyl fluoride (CAS No. 2228449-55-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new properties and applications of this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.